Cas no 1852341-94-6 (1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine)

• Product Name: 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine
• CAS No: 1852341-94-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6104324
• PubChem ID: 165481915
• Update Time: 2025-10-20

1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1852341-94-6
• EN300-1110071
• 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine

• Inchi： 1S/C12H21N3/c1-12(2)5-3-10(4-6-12)9-15-8-7-14-11(15)13/h7-8,10H,3-6,9H2,1-2H3,(H2,13,14)
• InChI Key： SKCZBPRBADOKIO-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine

Comprehensive Overview of 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine (CAS No. 1852341-94-6)

The compound 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine (CAS No. 1852341-94-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the imidazole core and the 4,4-dimethylcyclohexyl moiety, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a building block for novel drug candidates, especially in the fields of anti-inflammatory and antimicrobial agents. The compound's amine functionality further enhances its reactivity, allowing for diverse derivatization opportunities.

In recent years, the demand for imidazole-based compounds like 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine has surged due to their versatility in medicinal chemistry. This trend aligns with the growing focus on targeted drug design and small molecule therapeutics, which are frequently searched topics in scientific databases. The compound's cyclohexylmethyl group contributes to its lipophilicity, a critical factor in optimizing drug bioavailability and blood-brain barrier penetration—key considerations in modern drug development.

From a synthetic perspective, CAS No. 1852341-94-6 presents intriguing challenges and opportunities. Its preparation typically involves multi-step organic transformations, including N-alkylation of the imidazole ring and subsequent functionalization of the amine group. These processes are often explored in academic and industrial settings, as evidenced by the rising number of publications and patents referencing similar structures. The compound's stability under various conditions also makes it a viable candidate for high-throughput screening platforms, a hot topic in AI-driven drug discovery.

The potential applications of 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine extend beyond pharmaceuticals. Its structural motifs are relevant to agrochemical innovation, particularly in the design of crop protection agents. The dimethylcyclohexyl segment, for instance, may influence the compound's environmental persistence and target specificity—a growing concern in green chemistry initiatives. This aligns with frequent search queries related to eco-friendly chemical synthesis and sustainable agriculture.

Analytical characterization of CAS No. 1852341-94-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for verifying the compound's identity and assessing its suitability for further development. The increasing integration of machine learning in spectral interpretation has further enhanced the efficiency of such analyses, a topic frequently discussed in cheminformatics circles.

As research into imidazole derivatives continues to expand, 1-[(4,4-dimethylcyclohexyl)methyl]-1H-imidazol-2-amine stands out as a compound with substantial untapped potential. Its balanced combination of hydrophobic and polar functionalities makes it a valuable scaffold for addressing current challenges in drug delivery systems and materials science. With the pharmaceutical industry's shift toward personalized medicine, compounds like this are likely to play an increasingly important role in future therapeutic breakthroughs.